2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine

• IUPAC Name: 2-(2-chlorophenyl)-4-diphenylphosphoryl-N-methyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C22H18ClN2O2P/c1-24-21-22(25-20(27-21)18-14-8-9-15-19(18)23)28(26,16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15,24H,1H3
• InChI Key: WUWDUFLAAPSZLL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(N=C(O1)C2=CC=CC=C2Cl)P(=O)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18ClN2O2P
• Molecular Weight: 408.8 g/mol

Description

2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine involves the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to induce cell death in cancer cells, while leaving healthy cells unaffected.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine has a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (cell death), and inhibit angiogenesis (the formation of new blood vessels). Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unaffected. This makes it a potentially safer and more effective treatment option than traditional chemotherapy drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine. One potential area of research is the development of more efficient synthesis methods for this compound, which could lead to increased availability and lower costs. Additionally, further studies are needed to fully understand the mechanism of action of this compound, as well as its potential applications in other fields, such as drug delivery and anti-inflammatory therapy. Finally, more research is needed to determine the safety and efficacy of this compound in clinical trials, in order to determine its potential as a cancer treatment option.

Synthesis Methods

The synthesis of 2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine involves a series of chemical reactions. The starting materials include 2-chlorobenzaldehyde, diphenylphosphine oxide, N-methylhydroxylamine hydrochloride, and sodium hydroxide. These materials are mixed together in a solvent, and the resulting mixture is heated to form the desired product.

Scientific Research Applications

2-(2-chlorophenyl)-4-(diphenylphosphoryl)-N-methyl-1,3-oxazol-5-amine has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anticancer agent. It has also been studied for its potential use as a drug delivery system, due to its ability to target specific cells and tissues.